Cas no 937732-38-2 (Methyl 2-(3-bromo-5-fluorophenyl)acetate)

• Product Name: Methyl 2-(3-bromo-5-fluorophenyl)acetate
• CAS No: 937732-38-2
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 2147009
• PubChem ID: 59290393
• Update Time: 2025-10-31

Methyl 2-(3-bromo-5-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromo-5-fluorophenyl)acetate
• methyl (3-bromo-5-fluorophenyl)acetate
• (3-Bromo-5-fluorophenyl)acetic acid methyl ester
• AJSCFDHWZUZCNE-UHFFFAOYSA-N
• DB-319809
• F85882
• 937732-38-2
• MFCD20489056
• methyl2-(3-bromo-5-fluorophenyl)acetate
• BS-29794
• Methyl 3-broMo-5-fluorophenylacetate, 96%
• SCHEMBL1559919
• Methyl 2-(3-bromo-5-fluorophenyl)acetate

• MDL： MFCD20489056
• Inchi： 1S/C9H8BrFO2/c1-13-9(12)4-6-2-7(10)5-8(11)3-6/h2-3,5H,4H2,1H3
• InChI Key： AJSCFDHWZUZCNE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC(=O)OC)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.5

Additional information on Methyl 2-(3-bromo-5-fluorophenyl)acetate

Research Briefing on Methyl 2-(3-bromo-5-fluorophenyl)acetate (CAS: 937732-38-2) in Chemical and Biomedical Applications

Methyl 2-(3-bromo-5-fluorophenyl)acetate (CAS: 937732-38-2) is a fluorinated and brominated phenylacetic acid derivative that has garnered significant attention in recent chemical and biomedical research. This compound serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. Its unique structural features, including the presence of both bromine and fluorine substituents, make it a valuable building block for the development of novel bioactive molecules with potential therapeutic applications.

Recent studies have explored the synthetic utility of Methyl 2-(3-bromo-5-fluorophenyl)acetate in palladium-catalyzed cross-coupling reactions, where it acts as a key precursor for the construction of complex molecular architectures. The bromine atom at the 3-position enables efficient Suzuki-Miyaura and Buchwald-Hartwig couplings, while the fluorine atom at the 5-position offers opportunities for further functionalization through nucleophilic aromatic substitution. These transformations have been employed in the synthesis of potential drug candidates targeting various disease pathways.

In medicinal chemistry research, derivatives of Methyl 2-(3-bromo-5-fluorophenyl)acetate have shown promising biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that structural analogs of this compound exhibit potent inhibitory effects against certain kinase enzymes involved in cancer progression. The presence of both halogen atoms appears to enhance binding affinity to target proteins while maintaining favorable pharmacokinetic properties. Researchers have particularly noted the compound's potential in developing selective kinase inhibitors with reduced off-target effects.

The metabolic stability and physicochemical properties of Methyl 2-(3-bromo-5-fluorophenyl)acetate derivatives have been systematically investigated in recent preclinical studies. Computational modeling suggests that the fluorine substitution at the 5-position significantly influences the compound's lipophilicity and membrane permeability, making it an attractive scaffold for CNS-targeted drug development. Several research groups have reported successful blood-brain barrier penetration by carefully designed derivatives, opening new possibilities for treating neurological disorders.

From a synthetic chemistry perspective, novel green chemistry approaches have been developed for the preparation of Methyl 2-(3-bromo-5-fluorophenyl)acetate and its derivatives. A 2024 publication in Green Chemistry described an efficient continuous-flow synthesis method that reduces solvent waste and improves yield compared to traditional batch processes. These advancements address growing concerns about the environmental impact of pharmaceutical manufacturing while maintaining high purity standards required for biomedical applications.

Looking forward, Methyl 2-(3-bromo-5-fluorophenyl)acetate continues to be a focus of interdisciplinary research. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology, where its structural features may facilitate the development of novel protein degraders. Additionally, the compound's utility in radiopharmaceutical development is being examined, particularly for the synthesis of fluorine-18 labeled tracers for positron emission tomography (PET) imaging.